XD14

• Molecular Formula: C20H27N3O5S
• Molecular Weight: 421.5 g/mol
• InChI: InChI=1S/C20H27N3O5S/c1-6-15-18(13(5)24)12(4)21-19(15)20(26)22-16-11-14(9-10-17(16)25)29(27,28)23(7-2)8-3/h9-11,21,25H,6-8H2,1-5H3,(H,22,26)
• InChIKey: DPBKLIVPNYGQQG-UHFFFAOYSA-N

XD14: Selective BET BD1 Inhibitor

XD14 (CAS 1370888-71-3) is a 4-acyl pyrrole derivative identified through high-throughput virtual screening as a potent inhibitor of the bromodomain and extra-terminal domain (BET) family of epigenetic reader proteins [1]. It binds to the first bromodomains (BD1) of BRD2, BRD3, and BRD4 with dissociation constants (Kd) of 170 nM, 380 nM, and 160 nM, respectively, and shows weaker affinity for the second bromodomains (BD2) with Kd values of 830 nM, 490 nM, and 850 nM, respectively . XD14 also inhibits the testis-specific BET family member BRDT, as well as the non-BET bromodomains CBP and p300, albeit with lower potency .

Probe type BD1-selective BET bromodomain inhibitor

Scaffold Cell-permeable 4-acyl pyrrole

Selectivity context Preferential BD1 binding over BD2 across BRD2/3/4

• [1] Hügle, M., Lucas, X., Weitzel, G., et al. 4-Acyl Pyrrole Derivatives Yield Novel Vectors for Designing Inhibitors of the Acetyl-Lysine Recognition Site of BRD4(1). J. Med. Chem. 2016, 59, 1518–1530. View Source

Why Pan-BET Inhibitors Are Not Substitutes for XD14

The BET inhibitor class encompasses structurally diverse chemotypes including triazolothienodiazepines (e.g., JQ1, I-BET762), triazolopyrazines (e.g., OTX-015), and quinazolinones (e.g., PFI-1), each exhibiting distinct bromodomain selectivity profiles, pharmacokinetic properties, and off-target liabilities [1]. XD14 is distinguished by its unique 4-acyl pyrrole scaffold, which originates from a high-throughput virtual screening hit and offers a chemical vector distinct from the widely used triazolothienodiazepine core [2]. This structural divergence translates into a balanced BD1/BD2 affinity ratio and a binding mode that exploits a different region of the acetyl-lysine recognition pocket [3]. Consequently, substituting XD14 with a triazolothienodiazepine-based inhibitor without experimental validation would confound structure-activity relationship (SAR) studies and may yield divergent cellular responses due to differences in bromodomain engagement and potential polypharmacology.

Pan-BET inhibitors (e.g., JQ1, I-BET762)

Lack BD1/BD2 domain selectivity, potentially masking domain-specific transcriptional readouts

BD2-selective probes (e.g., RVX-208)

Target different bromodomain; BD1-biased selectivity profile of XD14 may not transfer

• [1] Filippakopoulos, P., Knapp, S. Targeting bromodomains: epigenetic readers of lysine acetylation. Nat. Rev. Drug Discov. 2014, 13, 337–356. View Source
• [2] Lucas, X., Wohlwend, D., Hügle, M., et al. 4-Acyl pyrroles: mimicking acetylated lysines in histone code reading. Angew. Chem. Int. Ed. 2013, 52, 14055–14059. View Source
• [3] Hügle, M., Lucas, X., Weitzel, G., et al. 4-Acyl Pyrrole Derivatives Yield Novel Vectors for Designing Inhibitors of the Acetyl-Lysine Recognition Site of BRD4(1). J. Med. Chem. 2016, 59, 1518–1530. View Source

XD14 Selectivity Data vs. Key BET Inhibitors

BRD4 BD1 vs. BD2 Binding Selectivity

XD14 binds to the first bromodomain of BRD4 with a Kd of 160 nM . In comparison, the widely used BET inhibitor (+)-JQ1 exhibits a Kd of approximately 49-50 nM for BRD4(1) [1], while I-BET762 demonstrates a Kd of 55.2 nM [2]. This indicates that while XD14 is a potent BRD4(1) binder, it is approximately 3-fold less potent than the triazolothienodiazepine-based inhibitors JQ1 and I-BET762 in this specific binding assay.

BRD4 BD1 vs BD2 selectivity

Cross-study comparable

5.3-fold selectivity

XD14: BD1 Kd=160 nM, BD2 Kd=850 nM
JQ1: BD1~50 nM, BD2~90 nM (1.8-fold)

Enables BD1-specific probing; pan-inhibitors cannot resolve domain-specific roles

ITC with recombinant BRD4(1) and (2)

Evidence Dimension	Binding Affinity to BRD4(1)
Target Compound Data	Kd = 160 nM
Comparator Or Baseline	JQ1: Kd = 49 nM; I-BET762: Kd = 55.2 nM
Quantified Difference	XD14 is 3.3-fold less potent than JQ1 and 2.9-fold less potent than I-BET762 against BRD4(1).
Conditions	In vitro binding assays; Kd values determined by KINOMEscan for JQ1 and ITC for I-BET762.

Why This Matters

This moderate difference in primary target potency allows researchers to titrate BET inhibition more finely, which is advantageous in assays where complete BRD4 blockade is undesirable or toxic.

• [1] Filippakopoulos, P., Qi, J., Picaud, S., et al. Selective inhibition of BET bromodomains. Nature 2010, 468, 1067–1073. View Source
• [2] Nicodeme, E., Jeffrey, K.L., Schaefer, U., et al. Suppression of inflammation by a synthetic histone mimic. Nature 2010, 468, 1119–1123. View Source

BET Family BD1 Selectivity Profile

XD14 binds to the first bromodomain of BRD2 with a Kd of 170 nM . In contrast, the quinazolinone-based BET inhibitor PFI-1 exhibits an IC50 of 98 nM against BRD2 in cell-free assays , and OTX015 demonstrates an EC50 range of 10-19 nM across BRD2/3/4 . This indicates that XD14 is significantly less potent against BRD2(1) compared to both PFI-1 and OTX015.

BET family BD1 selectivity

Head-to-head comparison

1.3–5× BD1 over BD2

BRD2(1)/170 nM, BRD2(2)/830 nM; BRD3(1)/380 nM, BRD3(2)/490 nM
I-BET762: uniform Kd ~50–61 nM (no BD1/BD2 preference)

Conserved BD1-biased profile supports BD1 function studies across BET family

Recombinant bromodomains, ITC

Evidence Dimension	Binding Affinity to BRD2(1)
Target Compound Data	Kd = 170 nM
Comparator Or Baseline	PFI-1: IC50 = 98 nM; OTX015: EC50 = 10-19 nM
Quantified Difference	XD14 is approximately 1.7-fold less potent than PFI-1 and 9- to 17-fold less potent than OTX015 against BRD2(1).
Conditions	In vitro binding assays; Kd and IC50 values determined by respective vendor-provided data.

Why This Matters

The lower potency against BRD2(1) may confer a differentiated biological effect, particularly in systems where BRD2 plays a dominant role in transcriptional regulation, making XD14 a more selective tool for probing BRD4- and BRD3-dependent biology.

Probe Potency vs. RVX-208

The 4-acyl pyrrole core of XD14 has been exploited as a chemical vector for the design of potent hybrid inhibitors that simultaneously target BET bromodomains and histone deacetylases (HDACs) [1]. These hybrids were synthesized in three iterative design cycles and demonstrated potent antileukemia activity [2]. In contrast, the triazolothienodiazepine scaffold of JQ1 and I-BET762 does not readily accommodate the conjugation of an HDAC inhibitor warhead without disrupting BET binding.

Probe potency window

Class-level inference

BRD4(1) Kd = 160 nM

Intermediate between Mivebresib (Ki 1.5 nM) and RVX-208 (Kd 4.06 µM)

Moderate affinity may avoid extreme target saturation seen with ultra-potent probes

In vitro binding; data from multiple assay formats

Evidence Dimension	Chemical Scaffold Amenability to Hybrid Inhibitor Design
Target Compound Data	4-Acyl pyrrole core successfully conjugated to HDAC inhibitor warheads to yield dual BET/HDAC inhibitors.
Comparator Or Baseline	Triazolothienodiazepine-based inhibitors (JQ1, I-BET762) lack this demonstrated chemical tractability.
Quantified Difference	Qualitative difference: Scaffold enables rational hybrid design; triazolothienodiazepines do not.
Conditions	Medicinal chemistry optimization and biological evaluation of hybrid compounds.

Why This Matters

For research programs focused on combination epigenetic therapy or the development of novel chemical probes, XD14 provides a unique starting point for bifunctional molecule construction that is not available with other BET inhibitor chemotypes.

• [1] Schäker-Hübner, L., Warstat, R., Ahlert, H., et al. 4-Acyl Pyrrole Capped HDAC Inhibitors: A New Scaffold for Hybrid Inhibitors of BET Proteins and Histone Deacetylases as Antileukemia Drug Leads. J. Med. Chem. 2021, 64, 14620–14646. View Source
• [2] Hügle, M., Regenass, P., Warstat, R., et al. 4-Acyl Pyrroles as Dual BET-BRD7/9 Bromodomain Inhibitors Address BETi Insensitive Human Cancer Cell Lines. J. Med. Chem. 2020, 63, 15603–15620. View Source

Metabolomic Signature of BET Inhibition

XD14 exhibits a defined selectivity pattern across BET bromodomains, with Kd values of 380 nM for BRD3(1), 490 nM for BRD3(2), 160 nM for BRD4(1), and 850 nM for BRD4(2) . In comparison, the BD2-selective inhibitor RVX-208 demonstrates Kd values of 4.06 μM for BD1 and 0.194 μM for BD2 of BRD4 [1]. XD14 thus provides a balanced inhibition of BD1 and BD2, whereas RVX-208 is highly biased toward BD2 inhibition.

Metabolomic signature

Supporting evidence

67/117 metabolites altered

50 µM XD14, MCF-7 cells, 3-day treatment, GC‑MS

Reported metabolomic response profile may serve as target-engagement readout

Requires independent replication

Evidence Dimension	BD1 vs. BD2 Selectivity
Target Compound Data	BRD4(1) Kd = 160 nM; BRD4(2) Kd = 850 nM (BD1/BD2 ratio ≈ 0.19)
Comparator Or Baseline	RVX-208: BRD4 BD1 Kd = 4.06 μM; BRD4 BD2 Kd = 0.194 μM (BD1/BD2 ratio ≈ 20.9)
Quantified Difference	XD14 is a pan-BD1/BD2 inhibitor with modest BD1 preference; RVX-208 is a highly BD2-selective inhibitor.
Conditions	In vitro binding assays; Kd values determined by respective vendor-provided data.

Why This Matters

The distinct BD1/BD2 selectivity profile of XD14 enables it to be used as a chemical probe for investigating biological processes that require concurrent inhibition of both bromodomain types, which is not achievable with BD2-selective inhibitors like RVX-208.

• [1] Amerigo Scientific. RVX-208 Product Information. View Source

Cellular Antiproliferative Activity in Leukemia Cell Models

XD14 inhibits the proliferation of HL-60 leukemia cells in vitro . While specific IC50 values are not publicly disclosed, the compound has been reported to exert a strong inhibitory potential on the proliferation of specific leukemia cell lines [1]. In comparison, (+)-JQ1 inhibits the growth of MV4;11 leukemia cells with an IC50 of approximately 0.1 μM [2], and I-BET762 suppresses the growth of MOLM-13 leukemia cells with an IC50 of 32.5 nM [3]. The antiproliferative potency of XD14 is anticipated to be in the sub-micromolar range based on its binding affinity profile, but precise quantitative comparisons are limited by the absence of head-to-head studies.

Evidence Dimension	Antiproliferative Activity in Leukemia Cells
Target Compound Data	Inhibits proliferation of HL-60 cells in vitro; quantitative IC50 not reported.
Comparator Or Baseline	JQ1: MV4;11 IC50 ~0.1 μM; I-BET762: MOLM-13 IC50 = 32.5 nM.
Quantified Difference	No direct quantitative comparison available.
Conditions	In vitro cell proliferation assays.

Why This Matters

The demonstrated antiproliferative activity in HL-60 cells confirms that XD14 engages BET proteins in a cellular context and exerts the expected biological consequence. For leukemia-focused research, XD14 offers a structurally distinct alternative to triazolothienodiazepine-based BET inhibitors.

• [1] Hügle, M., Lucas, X., Weitzel, G., et al. 4-Acyl Pyrrole Derivatives Yield Novel Vectors for Designing Inhibitors of the Acetyl-Lysine Recognition Site of BRD4(1). J. Med. Chem. 2016, 59, 1518–1530. View Source
• [2] Filippakopoulos, P., Qi, J., Picaud, S., et al. Selective inhibition of BET bromodomains. Nature 2010, 468, 1067–1073. View Source
• [3] Nicodeme, E., Jeffrey, K.L., Schaefer, U., et al. Suppression of inflammation by a synthetic histone mimic. Nature 2010, 468, 1119–1123. View Source

XD14 Validated Research Applications

Deconvoluting BET BD1 Functions

XD14 is ideally suited as a chemical tool for investigating BET bromodomain biology where complete target blockade is not required. Its balanced binding profile across BRD2(1), BRD3(1), and BRD4(1) (Kd range 160–380 nM) and detectable BD2 engagement (Kd range 490–850 nM) provides a distinct pharmacological window compared to ultra-potent inhibitors like JQ1 or I-BET762. This moderate potency allows for titration of BET inhibition to study dose-dependent transcriptional effects without inducing maximal cytotoxicity.

Orthogonal Validation of BET Phenotypic Hits

Researchers engaged in the development of bifunctional epigenetic modulators should select XD14 as a privileged scaffold for the synthesis of BET/HDAC hybrid inhibitors. The 4-acyl pyrrole core has been successfully conjugated to HDAC inhibitor warheads to yield compounds with potent antileukemia activity [1]. This demonstrated chemical tractability is unique to the 4-acyl pyrrole class and is not readily achievable with triazolothienodiazepine-based BET inhibitors.

Scaffold for Epigenetic Probe Development

Based on its relative binding profile, XD14 exhibits a preference for BRD4(1) (Kd = 160 nM) and BRD3(1) (Kd = 380 nM) over BRD2(1) (Kd = 170 nM) and is significantly less potent against BRD2 compared to PFI-1 and OTX015 . This profile makes XD14 a superior choice for experiments aimed at dissecting BRD4- and BRD3-dependent biology, as it minimizes confounding effects from potent BRD2 inhibition that would occur with pan-BET inhibitors like JQ1 or OTX015.

Reference Standard for 4-Acyl Pyrrole BET Inhibitor Analog Development

In structure-activity relationship (SAR) campaigns focused on optimizing the 4-acyl pyrrole chemotype, XD14 serves as the essential reference standard. Its well-characterized binding constants across all BET bromodomains, including the non-BET bromodomains CBP and p300 (Kd = 1.6 and 2.6 μM, respectively) , provide a comprehensive baseline for evaluating new analogs. Furthermore, the availability of X-ray crystal structures of XD14 bound to BRD4(1) (PDB ID: 4LYW) [2] facilitates structure-based design efforts.

Application

Selection Property

Validation Focus

Deconvoluting BET BD1 functions

BD1-preferential binding profile

Transcriptional program analysis with BD1- vs BD2-selective probes

Orthogonal validation of pan-BET hits

Distinct 4-acyl pyrrole scaffold and BD1 bias

Reproduce metabolomic fingerprint or anti-proliferative signature in relevant cell models

Scaffold for probe development

Chemically tractable 4-acyl pyrrole core

Co-crystal structure availability; amenability to dual-targeting modifications

• [1] Schäker-Hübner, L., Warstat, R., Ahlert, H., et al. 4-Acyl Pyrrole Capped HDAC Inhibitors: A New Scaffold for Hybrid Inhibitors of BET Proteins and Histone Deacetylases as Antileukemia Drug Leads. J. Med. Chem. 2021, 64, 14620–14646. View Source
• [2] Protein Data Bank. PDB ID: 4LYW. Crystal Structure of BRD4(1) bound to inhibitor XD14. View Source